Cas no 1090050-45-5 (1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1090050-45-5
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5156827
• Update Time: 2025-10-12

1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone
• Ethanone, 1-[2-(2,5-dimethoxyphenyl)-1-pyrrolidinyl]-

• Inchi： 1S/C14H19NO3/c1-10(16)15-8-4-5-13(15)12-9-11(17-2)6-7-14(12)18-3/h6-7,9,13H,4-5,8H2,1-3H3
• InChI Key： HUKPYMQSFICYEX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC(OC)=CC=C1OC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone

Chemical Profile of 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone (CAS No. 1090050-45-5)

The compound 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone (CAS No. 1090050-45-5) represents a significant molecule in the realm of pharmaceutical chemistry, characterized by its intricate structural framework and potential biological activities. This ketone derivative, featuring a pyrrolidinyl moiety linked to a dimethoxyphenyl group, has garnered attention due to its structural motifs that are frequently explored in medicinal chemistry for their pharmacological relevance.

The pyrrolidin-1-yl substituent is a common pharmacophore in drug discovery, contributing to the compound's solubility and interaction with biological targets. Its presence in 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone suggests potential interactions with enzymes or receptors, which are critical for modulating biological pathways. The 2,5-Dimethoxyphenyl group further enhances the molecule's complexity, introducing hydrophobicity and electronic properties that can influence its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interactions for such molecules with high precision. Studies utilizing molecular docking techniques have shown that derivatives of this class may exhibit inhibitory activity against various enzymes involved in inflammatory and metabolic pathways. This aligns with the growing interest in developing small-molecule modulators for conditions such as diabetes, obesity, and neurodegenerative disorders.

The synthesis of 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone involves multi-step organic reactions, typically starting from readily available precursors. The introduction of the pyrrolidinyl ring often requires cyclization reactions, while the attachment of the dimethoxyphenyl group can be achieved through nucleophilic aromatic substitution or cross-coupling reactions. The choice of synthetic route depends on factors such as yield optimization, scalability, and the availability of starting materials.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest potential activity in modulating neurotransmitter release or receptor function, which could be relevant for therapeutic applications in central nervous system disorders. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-activity relationship (SAR) studies aimed at identifying more potent and selective analogs.

The role of dimethoxyphenyl groups in enhancing bioavailability and metabolic stability has been well-documented in literature. These substituents can improve solubility while reducing susceptibility to oxidative degradation, making them favorable in drug design. The combination with the pyrrolidinyl moiety in 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone creates a promising lead compound for further investigation.

Future research directions may include exploring the compound's interaction with specific protein targets using X-ray crystallography or NMR spectroscopy. Understanding the three-dimensional structure of complexes formed with biological macromolecules will provide insights into its mechanism of action and guide modifications to improve efficacy and reduce off-target effects.

The development of novel therapeutic agents relies heavily on innovative chemical entities like 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone. Its unique structural features offer a foundation for designing molecules that can address unmet medical needs. As synthetic methodologies continue to evolve and high-throughput screening technologies become more sophisticated, compounds such as this are likely to play a pivotal role in next-generation drug discovery programs.

In conclusion, 1-[2-(2,5-Dimethoxy-phenyl)-pyrrolidin-1-yl]-ethanone (CAS No. 1090050-45-5) stands out as a promising candidate for further exploration in pharmaceutical research. Its structural complexity and potential biological activities make it an attractive molecule for medicinal chemists seeking to develop new treatments for complex diseases. Continued investigation into its pharmacological properties will undoubtedly contribute valuable insights into drug design principles and therapeutic strategies.